Cas no 139329-17-2 (Piperazine, 1-[(4-nitrophenyl)phenylmethyl]-)

• Product Name: Piperazine, 1-[(4-nitrophenyl)phenylmethyl]-
• CAS No: 139329-17-2
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 1266693
• PubChem ID: 22111611
• Update Time: 2025-04-20

Piperazine, 1-[(4-nitrophenyl)phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-nitrophenyl)phenylmethyl]-
• 139329-17-2
• SCHEMBL7100878
• piperazine,1-[(4-nitrophenyl)phenylmethyl]-

• Inchi： 1S/C17H19N3O2/c21-20(22)16-8-6-15(7-9-16)17(14-4-2-1-3-5-14)19-12-10-18-11-13-19/h1-9,17-18H,10-13H2
• InChI Key： CZJBIMSARUUJDX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 297.14787
• Monoisotopic Mass: 297.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 58.41